2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane

• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane
• InChI: InChI=1S/C20H24N2O/c1-16-12-23-15-20(21-16)13-22(14-20)19(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,16,19,21H,12-15H2,1H3
• InChI Key: UBUNNOOFPZKPNV-UHFFFAOYSA-N
• Canonical SMILES: CC1COCC2(N1)CN(C2)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[35]nonane is a heterocyclic compound characterized by its unique spiro structureIts molecular formula is C19H22N2O, and it has a molecular weight of 294.39 g/mol .

Preparation Methods

The synthesis of 2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane typically involves the reaction of benzhydryl chloride with 6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate in an organic solvent like dichloromethane . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure higher yields and purity.

Chemical Reactions Analysis

2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups within the molecule.

Scientific Research Applications

2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It is used in the development of new materials with specific properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3.5]nonane can be compared with other similar compounds, such as:

2-Benzhydryl-5-oxa-2,8-diazaspiro[3.5]nonane: This compound has a similar spiro structure but differs in the position of the nitrogen and oxygen atoms.

8-oxa-2-azaspiro[4.5]decane: Another spiro compound with different ring sizes and heteroatom positions.

These comparisons highlight the uniqueness of 2-Benzhydryl-6-methyl-8-oxa-2,5-diazaspiro[3